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Compound of Interest

Compound Name: Samarium-144

Cat. No.: B1262722 Get Quote

An essential component in cutting-edge nuclear physics research and medical isotope

production is the creation of high-quality, enriched Samarium-144 (¹⁴⁴Sm) targets for use in

particle accelerators. The isotope ¹⁴⁴Sm is particularly valuable for the production of the

medical radioisotope Samarium-145 (¹⁴⁵Sm) and for fundamental studies in nuclear structure

and astrophysics.[1] The preparation of these targets demands meticulous procedures to

ensure the desired thickness, purity, and uniformity, while conserving the valuable enriched

material.

This document provides detailed application notes and protocols for the preparation of enriched

¹⁴⁴Sm targets, tailored for researchers, scientists, and professionals in drug development.

Properties of Samarium-144
Samarium is a moderately hard, silvery rare earth metal belonging to the lanthanide series.[1]

[2] Understanding its physical and chemical properties is crucial for selecting the appropriate

target preparation method. Enriched ¹⁴⁴Sm is typically supplied as an oxide (Sm₂O₃) and must

often be chemically reduced to its metallic form before target fabrication.[1]

Table 1: Physical and Isotopic Properties of Samarium-144
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Property Value

Atomic Number (Z) 62[1]

Mass Number (A) 144[1]

Atomic Mass (Da) 143.911999[1]

Natural Abundance (%) 3.08[1][2]

Half-life Stable[1][3]

Melting Point (K) 1345 (1072 °C)[1]

Boiling Point (K) 2173 (1900 °C)[1]

Density (g/cm³) 7.47 (at 25 °C)

Crystal Structure Rhombohedral (RHL)[1]

| Common Oxidation States | +2, +3[2] |

Overview of Target Preparation Methods
The choice of preparation technique depends on the specific requirements of the accelerator

experiment, including the desired target thickness, uniformity, and whether the target needs to

be self-supporting or mounted on a backing. The most common methods for producing solid

targets are vacuum evaporation, electrodeposition, and rolling.[4]

Workflow for ¹⁴⁴Sm Target Preparation

The general workflow from the enriched starting material to the final accelerator target involves

several key stages, including chemical conversion and the chosen fabrication method.
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Starting Material

Pre-processing

Fabrication Methods

Final Product

Enriched ¹⁴⁴Sm₂O₃ Powder

Reduction to ¹⁴⁴Sm Metal
(e.g., with La or Th)

Vacuum Evaporation Rolling Electrodeposition

 (or Sm salt)

¹⁴⁴Sm Accelerator Target
(Self-supporting or on backing)

Click to download full resolution via product page

Caption: General workflow for producing ¹⁴⁴Sm accelerator targets.

Table 2: Comparison of Target Preparation Methods
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Method
Typical
Thickness
Range

Advantages Disadvantages
Common
Substrates

Vacuum

Evaporation

~1 µg/cm² to
>10 mg/cm²[4]

High purity;
Good
uniformity;
Suitable for
thin targets.

Material loss
can be
significant;
Alloying with
crucible
possible.[4]

Carbon (C),
Aluminum (Al),
Tantalum (Ta)

Electrodeposition

Variable,

depends on

conditions

Efficient use of

material; Can

coat complex

shapes.

Chemically

complex;

Potential for

impurities from

electrolyte;

Limited to

conductive

substrates.[5]

Copper (Cu),

Platinum (Pt),

Nickel (Ni)

| Rolling | >1 mg/cm² | Simple, direct method; Produces self-supporting foils; Good for thick

targets. | Difficult to achieve very thin or highly uniform targets; Risk of contamination. | Not

applicable (produces self-supporting foils) |

Experimental Protocols
The following sections provide detailed protocols for the three primary methods of ¹⁴⁴Sm target

preparation.

Protocol 1: Vacuum Evaporation
This method involves heating the metallic samarium in a high-vacuum environment, causing it

to evaporate and condense onto a cooler substrate.[4] It is ideal for creating thin, uniform films.

Materials and Equipment:

Enriched ¹⁴⁴Sm metal
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High-vacuum evaporation chamber (pressure < 10⁻⁵ mbar)

Tantalum (Ta) or Tungsten (W) crucible/boat

High-current power supply

Substrate holder with cooling capabilities

Target substrates (e.g., thin carbon or aluminum foils)

Shutter mechanism

Quartz crystal microbalance (QCMB) or other thickness monitor

Procedure:

Substrate Preparation: Clean the substrate material thoroughly to remove any surface

contaminants. Mount the substrate in the holder within the evaporation chamber.

Crucible Loading: Place a small, precisely weighed amount of ¹⁴⁴Sm metal into the crucible.

Position the crucible correctly below the substrate holder.

Pump Down: Evacuate the chamber to a high vacuum (e.g., < 10⁻⁵ mbar) to minimize

contamination and ensure a long mean free path for the evaporated atoms.

Degassing: With the shutter closed to protect the substrate, slowly heat the crucible to a

temperature just below samarium's melting point (1072 °C) to degas the source material.[1]

[4]

Deposition:

Open the shutter.

Increase the current to the crucible to raise the temperature and begin evaporation.

Metallic samarium has a significant vapor pressure even below its melting point.[6]

Monitor the deposition rate and thickness in real-time using the QCMB.
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Cool Down and Venting: Once the desired thickness is achieved, close the shutter and turn

off the power to the crucible. Allow the system to cool completely before slowly venting the

chamber with an inert gas (e.g., Argon) and retrieving the target.

Protocol 2: Electrodeposition
Electrodeposition can be an efficient method for target preparation, but it is challenging for

samarium due to its highly negative electrochemical potential, which makes deposition from

aqueous solutions difficult.[5] Therefore, non-aqueous solvents are often required.[5][7]

Materials and Equipment:

Enriched ¹⁴⁴Sm salt (e.g., SmCl₃ or Sm(NTf₂)₃)

Non-aqueous solvent (e.g., ionic liquid, acetonitrile, or deep eutectic solvent)[7][8]

Supporting electrolyte

Electrochemical cell

Conductive substrate (cathode) (e.g., Pt, Cu)

Inert anode (e.g., Platinum)

Potentiostat/Galvanostat

Reference electrode (e.g., Ag/Ag⁺)

Procedure:

Electrolyte Preparation: Dissolve the enriched ¹⁴⁴Sm salt and the supporting electrolyte in the

chosen non-aqueous solvent inside a glovebox or controlled atmosphere to prevent moisture

contamination.

Cell Assembly:

Clean the substrate (cathode) and mount it in the electrochemical cell.

Position the anode and reference electrode.
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Fill the cell with the prepared electrolyte.

Deposition:

Connect the electrodes to the potentiostat.

Apply a constant negative potential or current to the cathode. Optimal conditions, such as

a deposition potential of -1.5 V in an acetonitrile solution, must be determined

experimentally.[8]

The deposition time will determine the final thickness of the samarium layer.

Target Retrieval and Cleaning:

After deposition, carefully remove the target from the cell.

Rinse the target with a pure solvent to remove any residual electrolyte.

Dry the target thoroughly in an inert atmosphere or vacuum.

Decision Logic for Method Selection

Choosing the right fabrication technique is critical and depends on experimental goals like

target thickness and the need for a backing.
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Desired Target Properties?

Thin Target?
(< 1 mg/cm²)

Thick Target?
(> 1 mg/cm²)

No

Vacuum Evaporation

Yes

Self-Supporting?

Yes

Electrodeposition

No
(Requires Backing)

No
(Requires Backing)

Rolling

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting a ¹⁴⁴Sm target preparation method.

Protocol 3: Rolling
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Rolling is a mechanical process used to reduce the thickness of a metal ingot or foil to produce

a self-supporting target. It is best suited for producing thicker targets.

Materials and Equipment:

Enriched ¹⁴⁴Sm metal ingot

Precision rolling mill

Thickness gauge (micrometer)

Annealing furnace (optional)

Inert atmosphere glovebox

Procedure:

Preparation: Begin with a small, flat ingot of enriched ¹⁴⁴Sm metal. All handling should be

done in an inert atmosphere to prevent oxidation, as samarium ignites in air at 150 °C.[2]

Rolling Process:

Carefully pass the samarium ingot through the rollers of the precision mill.

Reduce the gap between the rollers in small increments for each pass.

Measure the foil thickness frequently with a micrometer.

Rotate the foil by 90 degrees between passes to ensure uniformity.

Annealing (Optional): Samarium is a moderately hard metal.[1] If the foil becomes too hard

to roll effectively (work-hardening), it may need to be annealed. Heat the foil in a vacuum or

inert atmosphere furnace to a suitable temperature below the melting point to soften it before

continuing the rolling process.

Final Target: Continue rolling until the desired thickness is achieved. The final product is a

self-supporting ¹⁴⁴Sm foil that can be cut to the required dimensions and mounted on a target

frame.
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Safety and Handling
Oxidation: Samarium metal oxidizes in air and is pyrophoric at elevated temperatures (150

°C).[2] Handling of metallic samarium, especially powders or thin foils, should be performed

in an inert atmosphere (e.g., an argon-filled glovebox).

Toxicity: Samarium has low toxicity, but standard laboratory safety practices, including

wearing gloves and safety glasses, should always be followed.[2]

Enriched Material: Enriched isotopes are extremely valuable. All procedures should be

optimized to maximize material recovery and minimize waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1262722#preparation-of-enriched-samarium-144-
targets-for-accelerators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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